Cas no 572-32-7 (Ayanin)

Ayanin structure
Ayanin structure
Product Name:Ayanin
CAS No:572-32-7
MF:C18H16O7
MW:344.315445899963
CID:892731
PubChem ID:5280682
Update Time:2025-04-19

Ayanin Chemical and Physical Properties

Names and Identifiers

    • AYANIN
    • 4H-1-BENZOPYRAN-4-ONE,5-HYDROXY-2-(3-HYDROXY-4-METHOXYPHENYL)-3,7-DIMETHOXY-
    • 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,7-dimethoxychromen-4-one
    • 3,4',7-O-trimethylquercetin
    • 3',5-Dihydroxy-3,4',7-trimethoxyflavone
    • 3,7,4'-trimethoxy-5,3'-dihydroxyflavone
    • 3,7,4'-trimethylquercetin
    • 3,7,4'-Tri-O-methylquercetin
    • 5,3'-Dihydroxy-3,7,4'-trimethoxyflavone
    • quercetin-3,4',7-trimethyl ether
    • Ayarin
    • NSC 691652
    • Quercetin 3,7,4'-trimethyl ether
    • [ "" ]
    • 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,7-dimethoxy-4H-chromen-4-one
    • NSC691652
    • LMPK12112762
    • BDBM50064888
    • 9106AF
    • NCI60_032905
    • 3,5-dihydroxy-3,4',7-trimethoxyflavone
    • 3'',5-dihydroxy-3,4
    • CS-0023515
    • F82127
    • CHEBI:27825
    • UNII-YA465UF3LK
    • DTXSID20205833
    • MS-25275
    • AKOS040760283
    • SCHEMBL1252843
    • 4H-Benzopyran-4-one, 5-hydroxy-2-(3-hydroxy-4methoxyphenyl)-3,7-dimethoxy-
    • B0005-198940
    • 4H-1-BENZOPYRAN-4-ONE, 5-HYDROXY-2-(3-HYDROXY-4-METHOXYPHENYL)-3,7-DIMETHOXY-
    • Q3277926
    • 5-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,7-dimethoxy-4H-1-benzopyran-4-one
    • CHEMBL74898
    • 3'',5-dihydroxy-3,4'',7-trimethoxyflavone
    • HY-N2913
    • YA465UF3LK
    • 3,4',7-TRIMETHYLQUERCETIN
    • C04444
    • 572-32-7
    • NSC-691652
    • 3,7,4'-O-trimethylquercetin
    • ConMedNP.1521
    • DA-50837
    • DTXCID50128324
    • Ayanin
    • Inchi: 1S/C18H16O7/c1-22-10-7-12(20)15-14(8-10)25-17(18(24-3)16(15)21)9-4-5-13(23-2)11(19)6-9/h4-8,19-20H,1-3H3
    • InChI Key: KPCRYSMUMBNTCK-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=C(C=2C(C(=C1C1C=CC(=C(C=1)O)OC)OC)=O)O)OC

Computed Properties

  • Exact Mass: 344.09000
  • Monoisotopic Mass: 344.08960285g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 532
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.4
  • XLogP3: 3.1

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 173 ºC
  • Boiling Point: 600.8±55.0 °C at 760 mmHg
  • Flash Point: 221.5±25.0 °C
  • Solubility: Almost insoluble (0.062 g/l) (25 º C),
  • PSA: 98.36000
  • LogP: 2.89700
  • Vapor Pressure: 0.0±1.8 mmHg at 25°C

Ayanin Security Information

Ayanin Pricemore >>

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Ayanin Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Methanol ;  1 h, rt
Reference
Structural requirements of flavonoids and related compounds for aldose reductase inhibitory activity
Matsuda, Hisashi; Morikawa, Toshio; Toguchida, Iwao; Yoshikawa, Masayuki, Chemical & Pharmaceutical Bulletin, 2002, 50(6), 788-795

Ayanin Raw materials

Ayanin Preparation Products

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